Cas no 1220038-88-9 (3-{2-(4-Bromobenzyl)oxyethyl}piperidinehydrochloride)

• Product Name: 3-{2-(4-Bromobenzyl)oxyethyl}piperidinehydrochloride
• CAS No: 1220038-88-9
• MF: C₁₄H₂₁BrClNO
• MW: 334.679642438889
• CID: 4688564
• Update Time: 2025-10-30

3-{2-(4-Bromobenzyl)oxyethyl}piperidinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-{2-[(4-Bromobenzyl)oxy]ethyl}piperidine hydrochloride
• 3-(2-((4-Bromobenzyl)oxy)ethyl)piperidine hydrochloride
• 3-{2-[(4-Bromobenzyl)oxy]ethyl}piperidinehydrochloride
• 3-{2-[(4-bromophenyl)methoxy]ethyl}piperidine hydrochloride
• 3-{2-(4-Bromobenzyl)oxyethyl}piperidinehydrochloride

• Inchi： 1S/C14H20BrNO.ClH/c15-14-5-3-13(4-6-14)11-17-9-7-12-2-1-8-16-10-12;/h3-6,12,16H,1-2,7-11H2;1H
• InChI Key： NJQJDCVLRHQZJH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)COCCC1CNCCC1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 204
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 3-{2-(4-Bromobenzyl)oxyethyl}piperidinehydrochloride

Comprehensive Overview of 3-{2-(4-Bromobenzyl)oxyethyl}piperidine hydrochloride (CAS No. 1220038-88-9)

3-{2-(4-Bromobenzyl)oxyethyl}piperidine hydrochloride (CAS No. 1220038-88-9) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This piperidine derivative is characterized by its unique structural features, including a 4-bromobenzyl ether linkage and a hydrochloride salt form, which enhance its solubility and stability. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting central nervous system (CNS) disorders and G-protein-coupled receptors (GPCRs). The compound's molecular weight and lipophilicity make it a promising candidate for optimizing blood-brain barrier (BBB) penetration, a critical factor in CNS drug development.

In recent years, the demand for high-purity research chemicals like 3-{2-(4-Bromobenzyl)oxyethyl}piperidine hydrochloride has surged, driven by advancements in high-throughput screening (HTS) and structure-activity relationship (SAR) studies. Scientists frequently search for "piperidine-based scaffolds" or "bromobenzyl derivatives in drug design" to identify novel therapeutic agents. This compound's CAS No. 1220038-88-9 is often referenced in patent literature, highlighting its role in proprietary small-molecule libraries. Its synthetic route and scalability are also topics of interest, as the pharmaceutical industry prioritizes cost-effective and reproducible synthesis methods.

The physicochemical properties of 3-{2-(4-Bromobenzyl)oxyethyl}piperidine hydrochloride align with the Lipinski's Rule of Five, a benchmark for drug-likeness. Its logP value and hydrogen bond acceptors/donors suggest favorable oral bioavailability, a key consideration for preclinical development. Additionally, the compound's crystalline form and hygroscopicity are critical for formulation scientists working on solid dosage forms. These attributes have spurred discussions in forums and publications about "optimizing piperidine analogs for CNS delivery" and "halogenated aromatic moieties in medicinal chemistry."

From a safety and regulatory perspective, 3-{2-(4-Bromobenzyl)oxyethyl}piperidine hydrochloride is classified as a non-hazardous research chemical under standard laboratory conditions. However, researchers must adhere to Good Laboratory Practices (GLP) when handling it. The compound's MSDS (Material Safety Data Sheet) provides detailed guidelines for storage (e.g., ambient temperature, desiccated environment) and disposal. Its stability under accelerated degradation conditions (e.g., pH, light exposure) is frequently evaluated to ensure long-term shelf life.

Emerging trends in AI-driven drug discovery have further amplified interest in 3-{2-(4-Bromobenzyl)oxyethyl}piperidine hydrochloride. Computational models predict its potential interactions with neurotransmitter receptors, such as dopamine or serotonin subtypes, making it a subject of "in silico docking studies." Moreover, its structural similarity to approved drugs like antidepressants or antipsychotics has led to hypotheses about repurposing opportunities. These insights are often shared in open-access journals and conference proceedings, reflecting the compound's relevance in translational research.

In summary, 3-{2-(4-Bromobenzyl)oxyethyl}piperidine hydrochloride (CAS No. 1220038-88-9) represents a versatile tool for modern drug discovery. Its chemical stability, drug-like properties, and mechanistic potential position it as a valuable asset for academic and industrial researchers alike. As the scientific community continues to explore structure-based drug design, this compound is poised to play a pivotal role in addressing unmet medical needs, particularly in neurological and psychiatric therapeutics.